![molecular formula C8H5F3O2S B6302270 2-Hydroxy-5-(trifluoromethylthio)benzaldehyde CAS No. 93249-46-8](/img/structure/B6302270.png)
2-Hydroxy-5-(trifluoromethylthio)benzaldehyde
Overview
Description
2-Hydroxy-5-(trifluoromethylthio)benzaldehyde (H5TFTB) is a synthetic chemical compound with a wide range of applications in the scientific research field. It is a versatile reagent that has been used in a variety of experiments, ranging from biochemical studies to organic synthesis. H5TFTB has been studied extensively due to its unique properties, which make it a valuable tool for a wide range of research applications.
Mechanism of Action
The exact mechanism of action of 2-Hydroxy-5-(trifluoromethylthio)benzaldehyde is not fully understood. However, it is believed to act as a catalyst in the reaction of organic compounds, by promoting the formation of desired products. Additionally, this compound may act as a reducing agent, which can help to reduce the reaction time and increase the yield of the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied. However, it is believed to act as an inhibitor of certain enzymes, which can affect the metabolism of cells. Additionally, it has been observed to have an inhibitory effect on the growth of certain bacteria.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-Hydroxy-5-(trifluoromethylthio)benzaldehyde in laboratory experiments is its versatility. It can be used in a wide range of experiments, from organic synthesis to biochemical studies. Additionally, it is relatively easy to synthesize and is available in a variety of forms, making it a convenient reagent for many experiments. However, it is important to note that this compound can be toxic in high concentrations, and should be handled with care.
Future Directions
2-Hydroxy-5-(trifluoromethylthio)benzaldehyde is a versatile reagent with a wide range of applications. In the future, it is likely that it will be used in a wider range of experiments, including those involving drug development and the synthesis of new compounds. Additionally, further research into the biochemical and physiological effects of this compound may lead to a better understanding of its mechanism of action. Finally, the use of this compound in the synthesis of pharmaceuticals and other compounds may lead to the development of new and improved drugs.
Synthesis Methods
2-Hydroxy-5-(trifluoromethylthio)benzaldehyde can be synthesized in a variety of ways, depending on the desired outcome. The most common synthesis method is a two-step reaction involving the reaction of 2-hydroxybenzaldehyde with trifluoromethylthiol in the presence of a base. This reaction yields a product with a high yield and purity. Other methods of synthesis include the use of palladium-catalyzed coupling reactions, as well as other oxidation and reduction reactions.
Scientific Research Applications
2-Hydroxy-5-(trifluoromethylthio)benzaldehyde has been used in a wide range of scientific research applications. It has been used in organic synthesis, as a reagent for the synthesis of various organic compounds. It has also been used in biochemical studies, to investigate the effects of various compounds on the metabolism of cells. Additionally, this compound has been used in the preparation of a wide range of pharmaceuticals and other compounds.
properties
IUPAC Name |
2-hydroxy-5-(trifluoromethylsulfanyl)benzaldehyde | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F3O2S/c9-8(10,11)14-6-1-2-7(13)5(3-6)4-12/h1-4,13H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RREZTHNJEBHXHJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1SC(F)(F)F)C=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40539107 | |
Record name | 2-Hydroxy-5-[(trifluoromethyl)sulfanyl]benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40539107 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
93249-46-8 | |
Record name | 2-Hydroxy-5-[(trifluoromethyl)thio]benzaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=93249-46-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Hydroxy-5-[(trifluoromethyl)sulfanyl]benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40539107 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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